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Compound of Interest

Compound Name: VU590

Cat. No.: B15584273

Audience: Researchers, scientists, and drug development professionals.

Introduction: VU590 is a potent and moderately selective inhibitor of the renal outer medullary
potassium channel (ROMK), also known as Kirl.1, with an IC50 of approximately 290 nM.[1][2]
It also inhibits the inward-rectifier potassium channel Kir7.1 with an IC50 of about 8 pM.[1][3][4]
VU590 acts as an intracellular pore blocker for the Kirl.1 channel. Due to its inhibitory effects
on these key potassium channels, VU590 is a valuable pharmacological tool for studying renal
function, uterine contractility, and other physiological processes involving Kirl.1 and Kir7.1.[3]
[5][6] Proper preparation and storage of VU590 stock solutions are critical for obtaining reliable
and reproducible experimental results. This document provides detailed protocols for the
preparation of VU590 stock solutions using dimethyl sulfoxide (DMSO) as a solvent, along with
relevant technical data and application notes.

Quantitative Data Summary

The following table summarizes the key quantitative data for VU590.
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Parameter Value Source(s)

7,13-Bis[(4-
nitrophenyl)methyl]-1,4,10-
trioxa-7,13-

Chemical Name

diazacyclopentadecane

Target(s) Kirl.1 (ROMK), Kir7.1 [1][3](4]
IC50 ~290 nM for Kirl.1 (ROMK) [1][2]
~8 M for Kir7.1 [11[21[3]1[4]

Solubility in DMSO 50 mg/mL (102.35 mM) [21[71[8]

-80°C for up to 6 months;
Storage of Stock Solution -20°C for up to 1 month [2]
(protect from light)

Experimental Protocols

Protocol 1: Preparation of a 50 mM VU590 Stock
Solution in DMSO

This protocol describes the preparation of a high-concentration stock solution of VU590 in
DMSO.

Materials:

e VU590 powder

e Anhydrous or newly opened Dimethyl Sulfoxide (DMSO)
 Sterile, conical-bottom microcentrifuge tubes or cryovials
o Vortex mixer

» Water bath sonicator

o Water bath set to 60°C
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o Calibrated precision balance
o Pipettes and sterile filter tips
Procedure:

e Pre-warming the Solvent: Warm the required volume of DMSO to room temperature if stored
refrigerated. Using newly opened DMSO is highly recommended as it is hygroscopic and
absorbed water can impact solubility.[2][7][8]

e Weighing VU590: Tare a sterile microcentrifuge tube on a precision balance. Carefully weigh
the desired amount of VU590 powder into the tube.

e Adding Solvent: Using a calibrated pipette, add the calculated volume of DMSO to the tube
containing the VU590 powder to achieve a final concentration of 50 mg/mL. For example, to
prepare 1 mL of a 50 mg/mL solution, add 1 mL of DMSO to 50 mg of VU590.

e Dissolution:
o Vortex the solution vigorously for 1-2 minutes.
o To aid dissolution, sonicate the solution in a water bath sonicator for 10-15 minutes.

o If the compound is not fully dissolved, heat the solution in a water bath at 60°C for 5-10
minutes, with intermittent vortexing.[2][7][8]

 Visual Inspection: Once cooled to room temperature, visually inspect the solution to ensure
there is no visible precipitate. The solution should be clear.

» Aliquoting and Storage: To avoid repeated freeze-thaw cycles, aliquot the stock solution into
smaller, single-use volumes in sterile cryovials.[2] Store the aliquots at -80°C for long-term
storage (up to 6 months) or at -20°C for short-term storage (up to 1 month).[2] Ensure the
vials are tightly sealed and protected from light.[2]

Protocol 2: Preparation of Working Solutions

Procedure:
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e Thawing Stock Solution: Thaw a single aliquot of the 50 mM VU590 stock solution at room
temperature.

 Dilution: Perform serial dilutions of the stock solution using the appropriate cell culture
medium or experimental buffer to achieve the desired final concentration for your assay.

» Solvent Control: It is crucial to prepare a vehicle control by adding the same final
concentration of DMSO to the experimental system. This accounts for any potential effects of
the solvent on the experimental outcome.

Visualizations
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Caption: Workflow for preparing and using VU590 stock solutions.
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Caption: Mechanism of VU590 action on the Kirl.1 potassium channel.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: Preparation of VU590
Stock Solution in DMSO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15584273#vu590-stock-solution-preparation-with-
dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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